1-(4-Benzylpiperidin-1-yl)-4-(4-methylphenyl)phthalazine

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-4-(4-methylphenyl)phthalazine
• InChI: InChI=1S/C27H27N3/c1-20-11-13-23(14-12-20)26-24-9-5-6-10-25(24)27(29-28-26)30-17-15-22(16-18-30)19-21-7-3-2-4-8-21/h2-14,22H,15-19H2,1H3
• InChI Key: JARFXEPZHNCENT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)N4CCC(CC4)CC5=CC=CC=C5
• Molecular Formula: C27H27N3
• Molecular Weight: 393.5 g/mol

Description

1-(4-Benzylpiperidin-1-yl)-4-(4-methylphenyl)phthalazine is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. It is a member of the phthalazine family of compounds, which are known for their diverse pharmacological activities. In

Scientific Research Applications

Synthesis and Biological Screening

The synthesis of phthalazine derivatives, including those similar to 1-(4-Benzylpiperidin-1-yl)-4-(4-methylphenyl)phthalazine, has been extensively studied for their biological activities. A study reported the preparation of 4-benzyl-2-substituted phthalazin-1-one derivatives showcasing promising antimicrobial effects against various Gram-positive and Gram-negative bacteria, as well as fungi, highlighting the potential of these compounds in medical applications (El-Wahab et al., 2011).

Cardiotonic and Vasorelaxant Activities

Phthalazine derivatives with heterocyclylpiperidino groups have been synthesized and tested for cardiotonic activity, demonstrating potent effects in anesthetized dogs. This suggests their potential in developing new treatments for heart conditions (Nomoto et al., 1990). Another study focused on (4-Benzylphthalazin-1-ylamino)alcohol derivatives showing both vasorelaxant and antiplatelet activities, indicating their usefulness in cardiovascular disease management (Munín et al., 2017).

Anticonvulsant and Antipsychotic Potential

Novel substituted 4-aryl-6,7-methylenedioxyphthalazin-1(2H)-ones have shown significant anticonvulsant activity against audiogenic seizures in mice, outperforming known noncompetitive AMPA receptor antagonists. This positions phthalazine derivatives as promising candidates for epilepsy treatment (Grasso et al., 2000). Furthermore, cyclic amides of the phthalazine series, acting as mixed dopamine D2/serotonin 5-HT2 receptor antagonists, exhibit characteristics of atypical antipsychotic agents, potentially offering a new approach to schizophrenia treatment with lower extrapyramidal side effects (Norman et al., 1994).

Antimicrobial and Antioxidant Activities

Phthalazine-based 1,2,3-triazole derivatives have demonstrated significant antimicrobial and antioxidant activities, suggesting their applicability in developing new antimicrobial agents and antioxidants (Shyma et al., 2016).